Cas no 372510-78-6 (Benzenebutanoic acid, 2,3-dihydroxy-alpha-oxo- (9CI))

• Product Name: Benzenebutanoic acid, 2,3-dihydroxy-alpha-oxo- (9CI)
• CAS No: 372510-78-6
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 1022817
• PubChem ID: 45093192
• Update Time: 2025-04-20

Benzenebutanoic acid, 2,3-dihydroxy-alpha-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 2,3-dihydroxy-alpha-oxo- (9CI)
• 4-(2,3-dihydroxyphenyl)-2-oxobutanoic acid
• 372510-78-6
• DB-273987
• BENZENEBUTANOIC ACID, 2,3-DIHYDROXY-ALPHA-OXO-

• Inchi： 1S/C10H10O5/c11-7-3-1-2-6(9(7)13)4-5-8(12)10(14)15/h1-3,11,13H,4-5H2,(H,14,15)
• InChI Key： VHYLWLFUWSYBEG-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCC(C(=O)O)=O)O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.8Ų